Cas no 134963-38-5 (9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine)

• Product Name: 9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
• CAS No: 134963-38-5
• MF: C₁₂H₁₈N₆O₃
• MW: 294.309721469879
• CID: 1236999
• PubChem ID: 452774
• Update Time: 2025-04-20

9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
• 9H-Purin-6-amine, 9-(3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl)
• 9H-Purin-6-amine, 9-[3-deoxy-3-(dimethylamino)-.beta.-D-arabinofuranosyl]
• (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(dimethylamino)-5-(hydroxymethyl)oxolan-3-ol
• 134963-38-5
• (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(dimethylamino)-5-(hydroxymethyl)tetrahydrofuran-3-ol
• 3'DiMeNHdA
• DTXSID00159168
• NSC607633
• 3'-(N,N-Dimethylamino)-3'-deoxyadenosine
• NSC 607633

• Inchi： 1S/C12H18N6O3/c1-17(2)8-6(3-19)21-12(9(8)20)18-5-16-7-10(13)14-4-15-11(7)18/h4-6,8-9,12,19-20H,3H2,1-2H3,(H2,13,14,15)/t6-,8-,9+,12-/m1/s1
• InChI Key： CNRXXRJDMFDIEY-QRKAXHLRSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1CO)N(C)C)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 294.14424
• Monoisotopic Mass: 294.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.7
• Boiling Point: 616.8°C at 760 mmHg
• Flash Point: 326.8°C
• Refractive Index: 1.775
• PSA: 122.55